Cas no 858930-20-8 (tert-butyl (3R,4R)-3-hydroxy-4-(methoxymethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3R,4R)-3-hydroxy-4-(methoxymethyl)pyrrolidine-1-carboxylate
• CAS No: 858930-20-8
• MF: C₁₁H₂₁NO₄
• MW: 231.29
• CID: 5112917
• Update Time: 2026-03-03

tert-butyl (3R,4R)-3-hydroxy-4-(methoxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-hydroxy-4-(methoxymethyl)-, 1,1-dimethylethyl ester, (3R,4R)-
• tert-butyl (3R,4R)-3-hydroxy-4-(methoxymethyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C11H21NO4/c1-11(2,3)16-10(14)12-5-8(7-15-4)9(13)6-12/h8-9,13H,5-7H2,1-4H3/t8-,9+/m1/s1
• InChI Key： NRWCGXRROLHAGQ-BDAKNGLRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@H](COC)[C@@H](O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl (3R,4R)-3-hydroxy-4-(methoxymethyl)pyrrolidine-1-carboxylate

Introduction to tert-butyl (3R,4R)-3-hydroxy-4-(methoxymethyl)pyrrolidine-1-carboxylate (CAS No. 858930-20-8)

tert-butyl (3R,4R)-3-hydroxy-4-(methoxymethyl)pyrrolidine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 858930-20-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a pyrrolidine core with specific stereochemical configuration, has garnered attention due to its potential applications in drug discovery and development. The presence of a hydroxy group and a methoxymethyl substituent further enhances its structural complexity and functional diversity, making it a promising candidate for further exploration.

The stereochemistry of (3R,4R)-configuration is particularly noteworthy, as it often dictates the biological activity and pharmacokinetic properties of a compound. In recent years, there has been a growing emphasis on the development of enantiomerically pure compounds to improve therapeutic efficacy while minimizing side effects. The precise stereochemical control achieved in tert-butyl (3R,4R)-3-hydroxy-4-(methoxymethyl)pyrrolidine-1-carboxylate aligns with this trend, positioning it as a valuable building block for the synthesis of novel pharmaceutical agents.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like tert-butyl (3R,4R)-3-hydroxy-4-(methoxymethyl)pyrrolidine-1-carboxylate. Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis have been instrumental in achieving high enantiomeric purity. These methods not only enhance the yield and scalability of production but also facilitate the exploration of structural analogs for optimization purposes.

The pyrrolidine scaffold is a privileged structure in medicinal chemistry, frequently found in biologically active molecules across various therapeutic categories. Its versatility stems from its ability to mimic secondary amine functionalities and participate in hydrogen bonding interactions, which are crucial for receptor binding. The incorporation of functional groups such as hydroxy and methoxymethyl into this framework introduces additional reactivity and modularity, allowing for fine-tuning of physicochemical properties.

In the context of drug discovery, tert-butyl (3R,4R)-3-hydroxy-4-(methoxymethyl)pyrrolidine-1-carboxylate has shown promise in preliminary studies as a precursor for more complex molecules. Researchers have leveraged its structural features to design derivatives with enhanced binding affinity or altered metabolic profiles. For instance, modifications to the hydroxy group or the methoxymethyl moiety have been explored to influence solubility or bioavailability, key factors in drug development.

The compound's potential applications extend beyond traditional small-molecule drug candidates. Its unique structural motif has attracted interest in the field of biomaterials and biodegradable polymers. The presence of both polar and non-polar regions makes it a candidate for use in drug delivery systems, where precise control over molecular architecture is essential for targeted therapy.

Current research efforts are focused on elucidating the biological activity of tert-butyl (3R,4R)-3-hydroxy-4-(methoxymethyl)pyrrolidine-1-carboxylate and its derivatives. Preliminary in vitro studies suggest that it may exhibit interactions with specific enzymes or receptors relevant to neurological disorders or metabolic diseases. These findings underscore the importance of exploring structurally diverse compounds like this one to uncover novel therapeutic opportunities.

The synthesis and characterization of such complex molecules require interdisciplinary collaboration between organic chemists, biochemists, and pharmacologists. Advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry play a critical role in confirming molecular structure and purity. Additionally, computational modeling has become indispensable for predicting biological activity and optimizing synthetic routes.

As the pharmaceutical industry continues to evolve, there is an increasing demand for innovative compounds that address unmet medical needs. tert-butyl (3R,4R)-3-hydroxy-4-(methoxymethyl)pyrrolidine-1-carboxylate represents a testament to the ingenuity of modern synthetic chemistry and its potential to yield transformative therapeutic agents. Further investigation into its properties and applications will undoubtedly contribute to advancements in human health.